Cas no 16791-06-3 (Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI))

• Product Name: Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI)
• CAS No: 16791-06-3
• MF: C₂₆H₃₄N₂O₂S
• MW: 438.6253657341
• CID: 226629
• PubChem ID: 282188
• Update Time: 2025-04-19

Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1,1'-[benzylidene(4-phenyl-2,3-thietanediyl)]di-, S,S-dioxide (8CI)
• 2-phenyl-4-[phenyl(piperidin-1-yl)methyl]-3-piperidin-1-ylthietane 1,1-dioxide
• 1-{1,1-dioxido-2-phenyl-4-[phenyl(piperidin-1-yl)methyl]thietan-3-yl}piperidine
• AC1L5VWY
• AC1Q6Z60
• AG-K-41552
• AR-1B9655
• CTK4D2808
• NSC135370
• NSC-135370
• 16791-06-3
• DTXSID30300207

• Inchi： 1S/C26H34N2O2S/c29-31(30)25(22-15-7-2-8-16-22)24(28-19-11-4-12-20-28)26(31)23(21-13-5-1-6-14-21)27-17-9-3-10-18-27/h1-2,5-8,13-16,23-26H,3-4,9-12,17-20H2
• InChI Key： KJCFJAOAXVRAHX-UHFFFAOYSA-N
• SMILES： S1(C(C2C=CC=CC=2)C(C1C(C1C=CC=CC=1)N1CCCCC1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 438.23432
• Monoisotopic Mass: 438.234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 604.7°C at 760 mmHg
• Flash Point: 319.5°C
• Refractive Index: 1.616
• PSA: 40.62